Cas no 2580243-33-8 (7-bromo-2H,3H-1,4dioxino2,3-bpyridine-6-carboxylic acid)

• Product Name: 7-bromo-2H,3H-1,4dioxino2,3-bpyridine-6-carboxylic acid
• CAS No: 2580243-33-8
• MF: C₈H₆BrNO₄
• MW: 260.041541576386
• MDL: MFCD33020783
• CID: 5361280
• PubChem ID: 155859046
• Update Time: 2025-10-28

7-bromo-2H,3H-1,4dioxino2,3-bpyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxino[2,3-b]pyridine-6-carboxylic acid, 7-bromo-2,3-dihydro-
• 7-bromo-2H,3H-1,4dioxino2,3-bpyridine-6-carboxylic acid

• MDL： MFCD33020783
• Inchi： 1S/C8H6BrNO4/c9-4-3-5-7(14-2-1-13-5)10-6(4)8(11)12/h3H,1-2H2,(H,11,12)
• InChI Key： YTHADDJUFXVBOF-UHFFFAOYSA-N
• SMILES： C12OCCOC1=CC(Br)=C(C(O)=O)N=2

Additional information on 7-bromo-2H,3H-1,4dioxino2,3-bpyridine-6-carboxylic acid

Introduction to 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid (CAS No. 2580243-33-8)

7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid (CAS No. 2580243-33-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes a brominated pyridine ring and a dioxinone moiety. The combination of these structural features endows the molecule with a range of potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid is particularly noteworthy due to its potential for modulating specific biological pathways. The bromine substituent on the pyridine ring can influence the compound's reactivity and binding affinity to target proteins, while the dioxinone moiety provides additional functional groups that can enhance solubility and metabolic stability. These properties make the compound an attractive candidate for drug discovery and development.

Recent studies have explored the biological activities of 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid. One notable area of research has focused on its potential as an inhibitor of specific enzymes involved in inflammatory and autoimmune diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a key enzyme in the inflammatory pathway, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory properties, 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid has also shown promise in cancer research. Preclinical studies have indicated that the compound can selectively target and inhibit cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are often dysregulated in cancer cells. These findings have sparked interest in further investigating the compound's potential as an anticancer agent.

The pharmacokinetic properties of 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid have also been evaluated in several studies. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its good oral bioavailability and low toxicity make it a suitable candidate for further preclinical and clinical development.

To further enhance its therapeutic potential, researchers are exploring various modifications to the chemical structure of 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid. These modifications aim to optimize its pharmacological properties and improve its efficacy in treating specific diseases. For example, substituting different functional groups on the pyridine ring or altering the dioxinone moiety can lead to compounds with enhanced potency and selectivity.

The safety profile of 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid is another critical aspect being investigated. Preclinical toxicity studies have shown that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects. However, ongoing research is necessary to fully understand its long-term safety and potential side effects.

In conclusion, 7-Bromo-2H,3H-1,4-Dioxino[2,3-b]pyridine-6-Carboxylic Acid (CAS No. 2580243-33-8) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various areas of medicinal chemistry and pharmaceutical research. As ongoing studies continue to elucidate its mechanisms of action and optimize its therapeutic applications, this compound holds significant promise for addressing unmet medical needs.